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Compound of Interest

Compound Name: NSC 694621

Cat. No.: B10831548 Get Quote

Essential Safety and Handling Guide for NSC
694621
For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of the Histone Acetyltransferase (HAT) Inhibitor, NSC 694621.

This document provides crucial safety protocols and logistical information for the handling and

disposal of NSC 694621, a potent PCAF and histone acetyltransferase (HAT) inhibitor with

potential as an anticancer agent.[1] Given its mechanism of action and potential cytotoxic

effects, NSC 694621 should be handled with the same precautions as other antineoplastic

agents to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent skin contact,

inhalation, and ingestion. The following table summarizes the recommended PPE for various

activities involving NSC 694621.
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Activity
Recommended Personal Protective
Equipment

Compound Reconstitution and Aliquoting

Primary: Double gloving (chemotherapy-tested

nitrile gloves), disposable gown resistant to

hazardous drugs, eye protection (safety glasses

with side shields or goggles), and a face shield if

there is a splash hazard.[2][3] Secondary: Work

should be performed in a chemical fume hood or

a biological safety cabinet.

In Vitro/In Vivo Dosing

Primary: Double gloving, disposable gown, and

eye protection.[2][4] Secondary: Use of a closed

system transfer device (CSTD) is recommended

to minimize aerosol generation.

Waste Disposal
Primary: Double gloving and a disposable gown.

[2]

Spill Cleanup

Primary: Double gloving, disposable gown, eye

protection, and a face shield.[3] For large spills

or those involving powder, a NIOSH-approved

respirator should be used.

Operational and Disposal Plans
Handling Procedures:

Preparation: All handling of NSC 694621, especially the initial reconstitution of powder,

should be conducted in a designated area, such as a chemical fume hood or a Class II

biological safety cabinet, to prevent inhalation of aerosols.

Personal Protective Equipment: Before handling, ensure all required PPE is donned

correctly. This includes two pairs of chemotherapy-rated gloves, with one pair tucked under

the gown cuff and the second pair over the cuff.[2]

Reconstitution: Use a needle-locking syringe and a closed system transfer device (CSTD) if

available to reconstitute the compound. This minimizes the risk of spills and aerosol
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generation.

Labeling: Clearly label all containers with the compound name, concentration, date, and

appropriate hazard symbols.

Disposal Plan:

Waste Segregation: All materials that have come into contact with NSC 694621, including

gloves, gowns, vials, and pipette tips, are considered hazardous waste. These items must be

segregated into clearly labeled, sealed, and puncture-proof hazardous waste containers.

Decontamination: Work surfaces should be decontaminated after each use. A two-step

process of cleaning with a detergent followed by a disinfectant is recommended.

Waste Removal: Hazardous waste should be disposed of in accordance with institutional and

local regulations for chemical and cytotoxic waste. Do not mix with general laboratory waste.

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling NSC 694621 in a

laboratory setting.
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Caption: Workflow for Safe Handling of NSC 694621.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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